1-(2-bromo-5-methylphenyl)cyclopropan-1-amine hydrochloride
Description
1-(2-bromo-5-methylphenyl)cyclopropan-1-amine hydrochloride is a chemical compound with the molecular weight of 262.58 . It is a powder in physical form . The IUPAC name for this compound is 1-(5-bromo-2-methylphenyl)cyclopropan-1-amine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H12BrN.ClH/c1-7-2-3-8(11)6-9(7)10(12)4-5-10;/h2-3,6H,4-5,12H2,1H3;1H . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds. Physical and Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature is 4 degrees Celsius . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the sources I consulted.Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromo-5-methylphenyl)cyclopropan-1-amine hydrochloride involves the reaction of 2-bromo-5-methylphenylmagnesium bromide with cyclopropanecarboxaldehyde, followed by reduction of the resulting intermediate with sodium borohydride and subsequent reaction with hydrochloric acid to form the final product.", "Starting Materials": [ "2-bromo-5-methylphenylmagnesium bromide", "cyclopropanecarboxaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-bromo-5-methylphenylmagnesium bromide is prepared by reacting 2-bromo-5-methylbromobenzene with magnesium in dry ether.", "Step 2: Cyclopropanecarboxaldehyde is added to the reaction mixture of step 1 and stirred at room temperature for several hours to form the intermediate.", "Step 3: Sodium borohydride is added to the intermediate obtained in step 2 to reduce it to the corresponding alcohol.", "Step 4: The resulting alcohol is then treated with hydrochloric acid to form 1-(2-bromo-5-methylphenyl)cyclopropan-1-amine hydrochloride." ] } | |
CAS No. |
2639419-62-6 |
Molecular Formula |
C10H13BrClN |
Molecular Weight |
262.6 |
Purity |
95 |
Origin of Product |
United States |
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